Cas no 43020-38-8 (2,3,4-Trimethoxybenzonitrile)

2,3,4-Trimethoxybenzonitrile structure
2,3,4-Trimethoxybenzonitrile structure
Product Name:2,3,4-Trimethoxybenzonitrile
CAS No:43020-38-8
Molecular Formula:C10H11NO3
Molecular Weight:193.19924
MDL:MFCD00001785
CID:89522
PubChem ID:606350

2,3,4-Trimethoxybenzonitrile Properties

Names and Identifiers

    • 2,3,4-Trimethoxybenzonitrile
    • EINECS 256-049-5
    • InChI=1/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H
    • FT-0639825
    • A826107
    • 2,3,4-trimethoxybenzenecarbonitrile
    • NS00031285
    • Benzonitrile, 2,3,4-trimethoxy-
    • J-506874
    • SCHEMBL4696500
    • YCSGHMDKBZNXJC-UHFFFAOYSA-N
    • 2,3,4-Trimethoxybenzonitril
    • CS-0358935
    • MFCD00001785
    • AKOS005366678
    • T3285
    • AS-77481
    • D-4-CHLOROPHENYLGLYCINEHCL
    • DTXSID30195635
    • 43020-38-8
    • DB-051011
    • 2,3,4-Trimethoxbenzonitrile
    • DTXCID70118126
    • STL168047
    • MDL: MFCD00001785
    • InChIKey: YCSGHMDKBZNXJC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H3
    • SMILES: COC1=C(C(=C(C=C1)C#N)OC)OC

Computed Properties

  • Exact Mass: 193.07400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 193.073893
  • Heavy Atom Count: 14
  • Complexity: 223
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 51.5

Experimental Properties

  • LogP: 1.58408
  • PSA: 51.48000
  • Refractive Index: 1.5300 (estimate)
  • Boiling Point: 329.41°C (rough estimate)
  • Melting Point: 56-57 °C(lit.)
  • Flash Point: 127.8 °C
  • Color/Form: powder
  • Solubility: Insoluble
  • Density: 1.2307 (rough estimate)

2,3,4-Trimethoxybenzonitrile Security Information

  • WGK Germany:3
  • Safety Term:6.1
  • Safety Instruction: S26-S37/39
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R23/24/25
  • Hazard Level:6.1
  • Dangerous goods sign: T
  • Hazardous Material transportation number:3276
  • PackingGroup:III
  • Risk Phrases: 20/21/22-36/37/38
  • HazardClass:6.1

2,3,4-Trimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,4-Trimethoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003FUZ-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 >98.0%(GC)
5g
$69.00 2024-05-02
A2B Chem LLC
AB59723-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 >98.0%(GC)
5g
$189.00
Aaron
AR003G3B-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 98%
5g
$49.00 2025-02-10
abcr
AB133695-5 g
2,3,4-Trimethoxybenzonitrile, 97%; .
43020-38-8 97%
5g
€114.60
eNovation Chemicals LLC
D748306-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 98.0%
5g
$225 2022-06-09
TRC
T907595-1mg
2,3,4-Trimethoxybenzonitrile
43020-38-8
1mg
$190.00 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24454-1g
2,3,4-Trimethoxybenzonitrile, 97%
43020-38-8 97%
1g
¥677.00 2023-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1429605-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 95+%
5g
¥554.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T918519-5g
2,3,4-Trimethoxybenzonitrile
43020-38-8 >98%(GC)
5g
¥952.20 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3285-25G
2,3,4-Trimethoxybenzonitrile
43020-38-8 98.0%(GC)
25G
¥1490.0 2022-07-29

2,3,4-Trimethoxybenzonitrile Synthesis

2,3,4-Trimethoxybenzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:43020-38-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:43020-38-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:43020-38-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:43020-38-8)2,3,4-TRIMETHOXYBENZONITRILE
sfd4867
Purity:99.9%
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Price($):discuss personally
Amadis Chemical Company Limited
(CAS:43020-38-8)2,3,4-Trimethoxybenzonitrile
A826107
Purity:99%
Quantity:25g
Price($):190.0